Cas no 478041-10-0 (ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate)

Ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate is a synthetic intermediate with potential applications in pharmaceutical and agrochemical research. Its structure features a quinoxalinone core, a cyclopropylmethyl substituent, and an ethyl acetate moiety, offering versatility for further functionalization. The compound's cyclopropyl group may enhance metabolic stability, while the ester functionality allows for straightforward derivatization. Its rigid heterocyclic scaffold is advantageous in designing bioactive molecules, particularly in kinase inhibition or antimicrobial studies. The product is typically characterized by high purity and consistent batch-to-batch reproducibility, making it suitable for exploratory synthesis and structure-activity relationship (SAR) studies. Proper handling under inert conditions is recommended due to potential sensitivity to hydrolysis or oxidation.

ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate structure

478041-10-0 structure

Product name:ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate

CAS No:478041-10-0

MF:

MW:

CID:4653185

ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate

ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI71763-500mg	ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate	478041-10-0	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI71763-5mg	ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate	478041-10-0	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI71763-1g	ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate	478041-10-0	>90%	1g	$1295.00	2024-04-19
A2B Chem LLC	AI71763-10mg	ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate	478041-10-0	>90%	10mg	$240.00	2024-04-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00884178-1g	Ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate	478041-10-0	90%	1g	￥4193.0	2023-09-02
A2B Chem LLC	AI71763-1mg	ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate	478041-10-0	>90%	1mg	$201.00	2024-04-19

ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate Related Literature

1. Wide optical gap B-doped nc-Si thin films with advanced crystallinity and conductivity on transparent flexible substrates for potential low-cost flexible electronics including nc-Si superstrate p–i–n solar cells

Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
2. Spin crossover in iron(ii) complexes with ferrocene-bearing triazole-pyridine ligands†

Tania Romero-Morcillo,Francisco Javier Valverde-Muñoz,Lucía Piñeiro-López,M. Carmen Muñoz,Tomás Romero,Pedro Molina,José A. Real Dalton Trans., 2015,44, 18911-18918
3. Cold-Induced RNA-Binding Protein and RNA-Binding Motif Protein 3: Two RNA Molecular Chaperones Closely Related to Reproductive Development and Reproductive System Diseases

JiahaoLiu,QinqinWei,YingjiJin,YujiJin,YongJiang
4. Structure and reactivity of tautomeric forms of zwitterionic species from the reaction of phosphorus(iii) compounds with electron deficient alkenes and alkynes†

N. N. Bhuvan Kumar,Manab Chakravarty,K. C. Kumara Swamy New J. Chem., 2006,30, 1614-1620
5. Stratification of stakeholders for participation in the governance of coastal social-ecological systems

LouisCelliers,LenaRölfer,NinaRivers,SérgioRosendo,MeredithFernandes,BernadetteSnow,MaríaMãnezCosta

Additional information on ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate

Comprehensive Overview of Ethyl 2-[4-(Cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate (CAS No. 478041-10-0)

Ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate (CAS No. 478041-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoxaline derivative is characterized by its unique molecular structure, which includes a cyclopropylmethyl group and an ethyl acetate moiety. These functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules with bioactive properties.

The compound's CAS number 478041-10-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate, reflects its intricate structure, which combines a quinoxaline core with a cyclopropane ring. This combination is rare in natural products, making it a valuable target for synthetic chemists. Recent studies have explored its potential as a precursor for antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds.

In the context of current research trends, CAS 478041-10-0 is often discussed alongside keywords like "quinoxaline derivatives in drug design" and "cyclopropylmethyl applications in medicinal chemistry." These topics are frequently searched in academic and industrial circles, highlighting the compound's relevance. Additionally, its ethyl ester group makes it a candidate for prodrug development, a hot topic in pharmaceutical formulation. The compound's stability under physiological conditions further enhances its appeal for biomedical applications.

From a synthetic perspective, ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate is synthesized via multi-step organic reactions, often involving condensation and cyclization techniques. Its purity and yield are critical factors for researchers, as impurities can affect downstream applications. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to verify its structure and quality. These details are essential for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, its quinoxaline scaffold is investigated for pesticide and herbicide development, addressing global challenges in crop protection. Its mode of action, possibly involving enzyme inhibition or receptor binding, is a subject of ongoing exploration. This dual applicability in human health and agriculture underscores its versatility and aligns with the One Health initiative, which emphasizes interconnected solutions for human, animal, and environmental well-being.

In summary, ethyl 2-[4-(cyclopropylmethyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]acetate (CAS No. 478041-10-0) is a promising compound with multifaceted applications. Its structural complexity and functional diversity make it a valuable asset in drug discovery, material science, and agrochemical innovation. As research progresses, its role in addressing pressing scientific and societal challenges is likely to expand, solidifying its position as a compound of significant interest.